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Compound of Interest

Compound Name: Bis-PEG8-acid

Cat. No.: B606185

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with Bis-PEG8-acid. Adherence to these procedures is
essential for ensuring laboratory safety and maintaining the integrity of experimental work.

Hazard Identification and Classification

Bis-PEG8-acid is classified with the following hazards according to the Globally Harmonized
System (GHS).[1]

Hazard Class GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. " H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A

irritation
Specific Target Organ Toxicity, H335: May cause respiratory
) Category 3 o
Single Exposure irritation

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment ensemble is mandatory to prevent skin, eye,
and respiratory exposure when handling Bis-PEG8-acid.[1]
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PPE Category Item Specification Rationale

Protects against

Eye and Face Safety Goggles with ANSI Z87.1-rated or chemical splashes
Protection Side Shields equivalent and airborne particles.
[1]
] ] Chemically resistant Prevents skin contact
Hand Protection Protective Gloves o S
(e.g., Nitrile) and irritation.[1]

Protects skin and
] Impervious Clothing / ] ] personal clothing from
Body Protection Chemical-resistant )
Laboratory Coat spills and

contamination.[1]

Required when
handling the powder
form outside of a
) ] ] ] NIOSH-approved or N ]
Respiratory Protection  Suitable Respirator ) certified chemical
equivalent

fume hood to prevent
respiratory tract

irritation.

Operational and Disposal Plan

Handling Protocol:

o Engineering Controls: Always handle Bis-PEG8-acid in a well-ventilated area. A certified
chemical fume hood is required when working with the solid (powder) form to minimize
inhalation risk. Ensure that an accessible safety shower and eye wash station are available.

» Weighing and Transfer: When weighing the powdered form, perform the task within a fume
hood to control dust. Use appropriate, clean tools (e.g., spatulas) for transfers to minimize

spills.

e Solution Preparation: When dissolving the compound, add the solid to the solvent slowly
while stirring to avoid splashing.
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o General Hygiene: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Do not eat, drink,

or smoke in the laboratory. Wash hands thoroughly after handling.

Disposal Plan:

The disposal of Bis-PEG8-acid and any contaminated materials must be conducted in

accordance with all applicable federal, state, and local regulations.

Solid Waste: All disposable materials that have come into contact with Bis-PEG8-acid (e.g.,
gloves, weighing paper, pipette tips) should be collected in a designated, sealed, and clearly
labeled hazardous waste container.

Liquid Waste: Solutions containing Bis-PEG8-acid should be collected in a separate, sealed,
and appropriately labeled hazardous waste container. Do not dispose of down the drain or
into the environment.

Decontamination: Clean any spills in a safe and timely manner. The spill area should be
decontaminated with an appropriate solvent, and the cleaning materials disposed of as
hazardous waste.

First Aid Measures

Eye Contact: Immediately flush eyes with large amounts of water, occasionally lifting the
upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing
and seek prompt medical attention.

Skin Contact: In case of contact, immediately wash skin with plenty of soap and water.
Remove contaminated clothing and wash it before reuse. If skin irritation occurs, seek
medical attention.

Ingestion: If swallowed, call a poison control center or doctor immediately. Rinse mouth with
water. Do not induce vomiting unless directed to do so by medical personnel.

Inhalation: If inhaled, move the person into fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek medical attention.

Safe Handling Workflow
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The following diagram illustrates the procedural workflow for the safe handling of Bis-PEGS8-
acid, from preparation to disposal.
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Caption: Workflow for Safe Handling of Bis-PEG8-acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Bis-PEG8-acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606185#personal-protective-equipment-for-handling-
bis-peg8-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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